Cas no 958852-82-9 (3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1))

3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1) structure
958852-82-9 structure
Product Name:3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1)
CAS No:958852-82-9
MF:C13H27ClN2
MW:246.819882631302
CID:832206
PubChem ID:66661065
Update Time:2025-04-19

3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3,9-Diazaspiro[5.5]undecane, 3-butyl-, hydrochloride (1:1)
    • 3,9-Diazaspiro[5.5]undecane, 3-butyl-, (Hydrochloride) (1:1)
    • 3-BUTYL-3,9-DIAZASPIRO[5.5]UNDECANE HYDROCHLORIDE
    • SCHEMBL346005
    • 3,9-Diazaspiro[5.5]undecane,3-butyl-,hydrochloride
    • 958852-82-9
    • Inchi: 1S/C13H26N2.ClH/c1-2-3-10-15-11-6-13(7-12-15)4-8-14-9-5-13;/h14H,2-12H2,1H3;1H
    • InChI Key: KPDMZAYMPNTMME-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCCC)CCC2(CCNCC2)CC1

Computed Properties

  • Exact Mass: 246.18600
  • Monoisotopic Mass: 246.1862766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27000
  • LogP: 3.32080
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